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Compound of Interest

Compound Name: 1-(4-tert-Butylphenyl)piperazine

CAS No.: 68104-61-0

Cat. No.: B1300255

Get Quote

The piperazine ring is a foundational scaffold in medicinal chemistry, a six-membered

heterocycle containing two nitrogen atoms at the 1 and 4 positions.[1][2] This structure is a

privileged pharmacophore due to its unique physicochemical properties. The two nitrogen

atoms can form hydrogen bonds or ionic interactions, which helps in modulating acid-base

balance and lipophilicity, often enhancing a molecule's pharmacokinetic profile.[3]

Consequently, the piperazine moiety is integral to numerous therapeutic agents, including

antipsychotics like clozapine, antidepressants such as vortioxetine, and anxiolytics like

buspirone.[4]

1-(4-tert-Butylphenyl)piperazine is a key intermediate and building block within this chemical

class. Its structure combines the versatile piperazine ring with a lipophilic tert-butylphenyl

group. This specific substitution pattern makes it a valuable precursor for synthesizing a wide

range of biologically active compounds, particularly in the development of antagonists for

various receptors and channels. This guide provides a comprehensive overview of its chemical

properties, synthesis, reactivity, and analytical characterization, tailored for researchers and

professionals in drug discovery and development.
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Chemical Identity and Nomenclature
Properly identifying a chemical entity is the first step in any rigorous scientific investigation. 1-
(4-tert-Butylphenyl)piperazine is known by several identifiers across various chemical

databases.

Property Value Source

IUPAC Name
1-(4-tert-

butylphenyl)piperazine
[5]

CAS Number 68104-61-0 [5]

Molecular Formula C₁₄H₂₂N₂ [5]

Molecular Weight 218.34 g/mol [5]

InChI

InChI=1S/C14H22N2/c1-

14(2,3)12-4-6-13(7-5-12)16-

10-8-15-9-11-16/h4-7,15H,8-

11H2,1-3H3

[5]

SMILES

CC(C)

(C)C1=CC=C(C=C1)N2CCNC

C2

[5]

graph Chemical_Structure {

layout=neato;

node [shape=plaintext];

edge [color="#202124"];

// Define nodes for atoms

C1 [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

N1 [label="N", fontcolor="#4285F4"];
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C7 [label="C"];

C8 [label="C"];

N2 [label="N", fontcolor="#4285F4"];

H_N2 [label="H"];

C9 [label="C"];

C10 [label="C"];

C_tert [label="C"];

CH3_1 [label="CH₃"];

CH3_2 [label="CH₃"];

CH3_3 [label="CH₃"];

// Position nodes

C1 [pos="0,1!"];

C2 [pos="-0.87,0.5!"];

C3 [pos="-0.87,-0.5!"];

C4 [pos="0,-1!"];

C5 [pos="0.87,-0.5!"];

C6 [pos="0.87,0.5!"];

N1 [pos="1.74,1!"];

C7 [pos="2.61,0.5!"];

C8 [pos="3.48,1!"];

N2 [pos="3.48,2!"];

H_N2 [pos="4.0, 2.3!"];

C9 [pos="2.61,2.5!"];

C10 [pos="1.74,2!"];

C_tert [pos="-1.74,-1!"];

CH3_1 [pos="-2.61,-0.5!"];

CH3_2 [pos="-1.74,-2!"];

CH3_3 [pos="-2.61,-1.5!"];

// Aromatic ring with alternating bonds

C1 -- C2;

C2 -- C3;
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C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;

C1 -- N1;

C4 -- C_tert;

// Piperazine ring

N1 -- C7;

C7 -- C8;

C8 -- N2;

N2 -- C9;

C9 -- C10;

C10 -- N1;

N2 -- H_N2;

// Tert-butyl group

C_tert -- CH3_1;

C_tert -- CH3_2;

C_tert -- CH3_3;

}

Caption: 2D structure of 1-(4-tert-Butylphenyl)piperazine.

Synthesis Methodologies
The synthesis of arylpiperazines is a well-established field, with several reliable methods

available. The choice of method often depends on the availability of starting materials, desired

scale, and tolerance for specific reagents.

Palladium-Catalyzed Buchwald-Hartwig Amination
A modern and highly efficient method for forming the aryl-nitrogen bond is the Buchwald-

Hartwig amination. This reaction couples an aryl halide with an amine in the presence of a
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palladium catalyst and a suitable base.

1-(4-tert-Butylphenyl)piperazine
(Core Scaffold)

Secondary
Amine (N-H)

Nucleophilic Attack Electrophile
(R-X)

Nucleophilic Attack N-Substituted Derivative

 Forms new
 C-N bond 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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